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Compound of Interest |

Compound Name: Antimony iron oxide (SbFeO4)
CAS No.: 15600-71-2
Cat. No.: B098953
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Executive Summary & Scientific Context

The Challenge: Acrylonitrile (ACN) is conventionally produced via the Sohio process using
propylene.[1] Shifting feedstock to propane—an abundant, lower-cost alkane—presents a
significant thermodynamic and kinetic hurdle: the activation of the inert C-H bond (bond energy
~401 kJ/mol) compared to the allylic C-H bond of propylene (~360 kJ/mol).

The Solution: Antimony Iron Oxide (SbFeOa), crystallizing in the rutile-type structure, is the
historical benchmark for propylene ammoxidation. Its application to propane requires rigorous
optimization to bridge the "pressure gap" between alkane activation and selective nitrile
formation. This guide details the synthesis, characterization, and testing protocols for SbFeQOa,
positioning it as a foundational redox host for advanced propane valorization studies.

Mechanism at a Glance: The reaction proceeds via a Mars-van Krevelen mechanism.[2] Lattice
oxygen (

) performs the oxidation.[1] The catalyst surface must fulfill two distinct functions:
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o Alkane Activation: Abstraction of H from propane to form a surface propyl/allyl species (Rate
Limiting Step).

» N-Insertion: Reaction of the intermediate with surface NH species to form ACN.

Catalyst Synthesis Protocol: Excess-Antimony Co-
Precipitation

Rationale: Stoichiometric FeSbOa is often insufficiently active. An excess of antimony (Sb/Fe >
1) is critical to form a surface layer of

-Sb204 or amorphous SbOx, which segregates active sites (site isolation) and prevents deep
oxidation to COsz.

Materials

¢ Iron(lll) Nitrate Nonahydrate [Fe(NOs)3-9H20] (ACS Reagent)
o Antimony(lll) Oxide [Sb203] (Ultra-fine powder) or Antimony(V) Chloride [SbClIs]
o Ammonium Hydroxide (28% NH3)

« Citric Acid (optional for sol-gel modification)

Step-by-Step Workflow

e Precursor Dissolution:
o Dissolve 0.1 mol Fe(NOs)s-9H20 in 200 mL deionized water.

o Separately, disperse 0.06 mol Sb20s in a solution of tartaric acid or dissolve SbCls in HCI
(maintain acidic pH to prevent premature hydrolysis). Target Sb/Fe ratio: ~1.2 to 2.0.

o Co-Precipitation (pH Control):
o Slowly add the Sb solution to the Fe solution under vigorous stirring at 60°C.

o Adjust pH to 7.0-8.0 using Ammonium Hydroxide. A brownish-white precipitate will form.
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o Critical Checkpoint: Ensure homogeneity. Localized concentration gradients lead to phase
segregation (hematite formation).

e Aging & Drying:
o Age the slurry at 80°C for 12 hours (Ostwald ripening promotes crystal growth).
o Filter and wash with warm ethanol/water to remove nitrate/chloride ions.
o Dry at 110°C overnight.
o Calcination (Phase Formation):
o Step 1: 300°C for 2 hours (Decomposition of nitrates).
o Step 2: 500°C for 4 hours (Formation of mixed oxides).
o Step 3: 750°C—-800°C for 4 hours (Crystallization of Rutile FeSbOa).

o Note: High temperature is required to stabilize the rutile phase, which is the active
structure for ammoxidation.

Characterization: Validating the Active Phase

Before reactor loading, the catalyst must meet specific structural criteria.
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Technique

Target Feature

Acceptance Criteria

XRD (X-Ray Diffraction)

Crystal Structure

Dominant Rutile phase (
). Absence of

-Fe20s3 (Hematite) peaks,

which cause combustion.

XPS (X-Ray Photoelectron
Spectroscopy)

Surface Oxidation State

Presence of Sh3* (active for
insertion) and Sbh3*. Surface
enrichment of Sb relative to
bulk.

H2-TPR (Temp. Programmed

Redox Capability

Reduction peak onset < 500°C

indicates labile lattice oxygen

Reduction) necessary for the Mars-van
Krevelen cycle.
10-30 m?/g. (Too high = over-
BET Surface Area oxidation; Too low = low

activity).

Catalytic Testing Protocol: Propane Ammoxidation

Safety Warning: Acrylonitrile and HCN are highly toxic. Reactor effluent must be quenched in
chilled water/acid scrubbers. Ensure proper ventilation.

Reactor Setup

o Type: Fixed-bed quartz microreactor (ID: 4-10 mm).

e Catalyst Loading: 0.5 — 2.0 g (sieved to 40—-60 mesh). Dilute with inert SiC (1:1 ratio) to
prevent hotspots (Reaction is Exothermic,

Standard Operating Conditions (SOC)

o Temperature: 480°C — 520°C (Significantly higher than propylene ammoxidation).
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e Pressure: Atmospheric.[3][4]
e Feed Composition (Molar):
o Propane : Ammonia : Oxygen : Nitrogen (Diluent)
o Ratio:1:1.2:3:4
o Note: Excess ammonia inhibits the combustion of the nitrile product.

« WHSV (Weight Hourly Space Velocity): 0.5 - 2.0

Experimental Workflow (DOT Diagram)
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Caption: Operational workflow for evaluating SbFeOa catalytic performance.

Data Analysis & Troubleshooting
Key Performance Indicators (KPIs)

Calculate these metrics based on carbon balance.

e Propane Conversion (
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):
e Selectivity to ACN (
):

e Yield (

Troubleshooting Matrix

Observation

Root Cause

Corrective Action

High COz / Low ACN

Over-oxidation; Lattice oxygen

too active.

Reduce

in feed; Increase Sb content

(Site Isolation).

High Propylene / Low ACN

Slow N-insertion; Ammonia

activation failure.

Increase

partial pressure; Check for Sh

surface enrichment.

Rapid Deactivation

Coke formation or Sb

sublimation.

Verify T < 550°C; Check

reactor for Sb deposits.

Low Conversion

Insufficient temperature for C-

H activation.

Increase T to 500°C+;

Consider doping (e.g., V, Te).

Mechanistic Insight: The Redox Cycle

Understanding the atomic dance is crucial for optimization. The SbFeQOa4 system operates via a

synergistic redox couple:

e Sb>*/Sh3*: The active site for chemisorption and N-insertion.[1]

o Fe3t/Fe?*: The "pump" that facilitates rapid reoxidation of the reduced Sb sites using

gaseous oxygen.
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Caption: Synergistic redox cycle of Fe-Sb-O during ammoxidation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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